ethyl 2-(1-phenyl-1H-imidazol-2-yl)acetate

• Molecular Formula: C13H14N2O2
• Molecular Weight: 230.26 g/mol
• IUPAC Name: ethyl 2-(1-phenylimidazol-2-yl)acetate
• InChI: InChI=1S/C13H14N2O2/c1-2-17-13(16)10-12-14-8-9-15(12)11-6-4-3-5-7-11/h3-9H,2,10H2,1H3
• InChI Key: DMFFIGFUERPVNW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=NC=CN1C2=CC=CC=C2

Description

Ethyl 2-(1-phenyl-1H-imidazol-2-yl)acetate is a chemical compound that belongs to the class of imidazole derivatives. Imidazoles are five-membered heterocyclic compounds containing two nitrogen atoms at non-adjacent positions. This compound is characterized by the presence of an ethyl ester group attached to the imidazole ring, which is further substituted with a phenyl group. Imidazole derivatives are known for their diverse biological activities and are widely used in medicinal chemistry.

Preparation Methods

The synthesis of ethyl 2-(1-phenyl-1H-imidazol-2-yl)acetate can be achieved through various synthetic routes. One common method involves the cyclization of amido-nitriles in the presence of a nickel catalyst, followed by proto-demetallation, tautomerization, and dehydrative cyclization . Another approach includes the condensation of aldehydes with 2-aminobenzylalcohol, followed by reaction with tosylamine to form the desired imidazole derivative . Industrial production methods often involve optimizing these reactions for higher yields and purity.

Chemical Reactions Analysis

Ethyl 2-(1-phenyl-1H-imidazol-2-yl)acetate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The imidazole ring can undergo substitution reactions with electrophiles or nucleophiles, leading to the formation of various substituted derivatives.

Condensation: The compound can participate in condensation reactions with aldehydes or ketones to form imines or other condensation products

Scientific Research Applications

Ethyl 2-(1-phenyl-1H-imidazol-2-yl)acetate has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound exhibits various biological activities, including antibacterial, antifungal, and anti-inflammatory properties.

Medicine: It is explored for its potential therapeutic applications, such as in the development of new drugs for treating infections and inflammatory diseases.

Industry: The compound is used in the synthesis of dyes, agrochemicals, and other industrially relevant materials.

Mechanism of Action

The mechanism of action of ethyl 2-(1-phenyl-1H-imidazol-2-yl)acetate involves its interaction with specific molecular targets and pathways. The imidazole ring can coordinate with metal ions, influencing various enzymatic activities. Additionally, the compound can interact with biological membranes and proteins, modulating their functions and leading to its observed biological effects .

Comparison with Similar Compounds

Ethyl 2-(1-phenyl-1H-imidazol-2-yl)acetate can be compared with other imidazole derivatives, such as:

Clemizole: An antihistaminic agent with a similar imidazole core.

Metronidazole: An antibacterial and antiprotozoal agent.

Omeprazole: An antiulcer drug that inhibits gastric acid secretion.

These compounds share the imidazole ring structure but differ in their substituents and specific biological activities, highlighting the versatility and uniqueness of this compound in various applications.